![molecular formula C16H14N6O2S2 B2381326 4-(1H-pyrazol-1-yl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide CAS No. 2034427-16-0](/img/structure/B2381326.png)
4-(1H-pyrazol-1-yl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(1H-pyrazol-1-yl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide” is a complex organic molecule that contains several heterocyclic moieties, including a pyrazole ring, a triazole ring, and a thiophene ring . These types of structures are often found in biologically active compounds and are frequently used in the development of new drugs .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with several rings and functional groups. The pyrazole and triazole rings are both five-membered rings containing nitrogen atoms, while the thiophene ring is a five-membered ring containing a sulfur atom .
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the various heterocycles and the sulfonamide group. These groups can participate in a variety of chemical reactions, depending on the conditions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen and sulfur atoms could make the compound polar and potentially soluble in water .
Scientific Research Applications
Anti-Inflammatory, Analgesic, and Antioxidant Activities
4-(1H-pyrazol-1-yl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzenesulfonamide derivatives have been explored for their potential in various pharmacological activities. A study by Küçükgüzel et al. (2013) synthesized a series of these derivatives and evaluated them for their anti-inflammatory, analgesic, antioxidant, and anticancer activities. The research found that some derivatives exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in the liver, kidney, colon, and brain (Küçükgüzel et al., 2013).
Anticancer Activity
Several studies have explored the anticancer properties of these compounds. Alqasoumi et al. (2009) synthesized novel derivatives to evaluate their antitumor activity, with some compounds showing effectiveness exceeding that of the reference drug doxorubicin (Alqasoumi et al., 2009). Gomha et al. (2016) synthesized a series of derivatives that showed promising anti-tumor activities against hepatocellular carcinoma cell lines (Gomha et al., 2016).
Antimicrobial Properties
These derivatives have also been studied for their antimicrobial properties. Abdel-Wahab et al. (2017) synthesized novel compounds that exhibited good antimicrobial activities against various microorganisms (Abdel-Wahab et al., 2017). Similarly, Shaikh et al. (2014) found that some of the synthesized compounds showed significant antimicrobial activity (Shaikh et al., 2014).
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-pyrazol-1-yl-N-[(1-thiophen-3-yltriazol-4-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N6O2S2/c23-26(24,16-4-2-14(3-5-16)21-8-1-7-17-21)18-10-13-11-22(20-19-13)15-6-9-25-12-15/h1-9,11-12,18H,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAJWHZCNKZYHJX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=CC=C(C=C2)S(=O)(=O)NCC3=CN(N=N3)C4=CSC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N6O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.